Cas no 81331-60-4 (1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol)
81331-60-4 structure
Product Name:1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol
CAS No:81331-60-4
MF:C12H25NO5
MW:263.330604314804
CID:704142
PubChem ID:3766445
Update Time:2025-04-19
1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol
- 2-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)ethanol
- AKOS022140426
- Oprea1_128018
- SCHEMBL16604261
- DTXSID30396125
- 81331-60-4
- SR-01000389990-1
- SR-01000389990
-
- Inchi: 1S/C12H25NO5/c14-4-1-13-2-5-15-7-9-17-11-12-18-10-8-16-6-3-13/h14H,1-12H2
- InChI Key: NERABKXQXDJKRF-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOCCN(CCO)CC1
Computed Properties
- Exact Mass: 263.17327290g/mol
- Monoisotopic Mass: 263.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 60.4Ų
1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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